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What Is Known About Sulphur Blue 10

Sulphur Blue 10 is a recognized sulfur dye with the CAS Number 1327-62-4 [1]. It is known commercially

under names like Immedial New Blue FBL and Solfo Blue FB Supra [1]. However, the search results do not

contain its specific spectroscopic fingerprints.

A Framework for Characterization

Although data for Sulphur Blue 10 is missing, you can use the following guide to plan and interpret your

own experiments, based on standard methodologies for analyzing similar compounds.

The table below outlines the core information each technique can provide for a sulfur dye like Sulphur Blue

10.

Technique Key Information Provided Typical Experimental Parameters

UV-Vis
Spectroscopy

Quantifies concentration; identifies

(\lambda_{\text{max}}) (wavelength of
maximum absorption) which relates to

the dye's color [2] [3].

Dissolve dye in suitable solvent (e.g.,

water); use quartz cuvettes for UV
range; record absorbance vs.

wavelength [2].
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Technique Key Information Provided Typical Experimental Parameters

FTIR
Spectroscopy

Identifies functional groups and chemical
bonds (e.g., C-S, S-S, aromatic rings) via

molecular vibration absorption [4] [5].

Analyze as solid (KBr pellet) or liquid
film; scan spectrum (e.g., 4000-400

cm⁻¹); match absorption bands to
known functional groups [4].

NMR
Spectroscopy

Elucidates molecular structure, including
connectivity of atoms and environment of

hydrogen ((^1)H) or carbon ((^{13})C)
atoms [6] [7].

Dissolve dye in deuterated solvent (e.g.,
DMSO-d6); run 1D ((^1)H, (^{13})C) and

2D (COSY, HSQC) experiments;
interpret chemical shifts and coupling

constants [6].

This characterization workflow can be visualized as a sequential process:
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Figure 1: A proposed sequential workflow for the comprehensive spectroscopic characterization of Sulphur

Blue 10.
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Suggested Experimental Protocols

Based on general spectroscopic principles [2] [4] [6], here are detailed methodologies you could adapt.

UV-Vis Spectroscopy Protocol

Sample Preparation: Prepare a series of dilute solutions of Sulphur Blue 10 in deionized water. The

concentration should be adjusted to ensure the absorbance at the expected (\lambda_{\text{max}}) is
within the linear range of the instrument (preferably below 1.0 AU) [2].

Instrument Setup: Use a double-beam UV-Vis spectrophotometer. Zero the instrument using a
cuvette filled with the pure solvent (blank). Quartz cuvettes are required for measurements in the UV

range [2].
Data Acquisition: Scan the sample solutions across a wavelength range from approximately 200 nm

to 800 nm. The spectrum will show a distinct peak at the (\lambda_{\text{max}}) for this blue dye,
likely in the 500-700 nm region.

Analysis: Use the Beer-Lambert law (A = εlc) to determine the concentration of unknown solutions or
the molar absorptivity (ε) if the concentration is known [3].

FTIR Spectroscopy Protocol

Sample Preparation (KBr Pellet Method): Grind approximately 1-2 mg of purified, dry Sulphur
Blue 10 with about 200 mg of anhydrous potassium bromide (KBr) in a mortar. Press the mixture into

a transparent pellet under high pressure [4].
Instrument Setup: Use an FTIR spectrometer with a DTGS detector. Collect a background spectrum

with a pure KBr pellet.
Data Acquisition: Place the sample pellet in the holder and acquire the spectrum over the standard

mid-IR range (4000 to 400 cm⁻¹) with a resolution of 4 cm⁻¹. Average multiple scans to improve the
signal-to-noise ratio.

Analysis: Identify key absorption bands. For a sulfur dye, look for C-S stretches (~700-600 cm⁻¹),
possible S-S stretches (~500 cm⁻¹), and aromatic C=C stretches (~1500-1600 cm⁻¹). Compare the

spectrum to known sulfur compound libraries [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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